(3S*,4R*)-1-[2-(4-fluorophenyl)ethyl]-4-methylpiperidine-3,4-diol

• IUPAC Name: (3S,4R)-1-[2-(4-fluorophenyl)ethyl]-4-methylpiperidine-3,4-diol
• InChI: InChI=1S/C14H20FNO2/c1-14(18)7-9-16(10-13(14)17)8-6-11-2-4-12(15)5-3-11/h2-5,13,17-18H,6-10H2,1H3/t13-,14+/m0/s1
• InChI Key: AYVYKAJJSZYAEF-UONOGXRCSA-N
• Canonical SMILES: CC1(CCN(CC1O)CCC2=CC=C(C=C2)F)O
• Isomeric SMILES: C[C@]1(CCN(C[C@@H]1O)CCC2=CC=C(C=C2)F)O
• Molecular Formula: C14H20FNO2
• Molecular Weight: 253.31 g/mol

Description

Synthesis Analysis

The synthesis of related fluorophenyl piperidine derivatives involves complex organic synthesis techniques, highlighting the importance of enantiomeric purity and the challenges associated with synthesizing such compounds. For example, the enantiomeric enrichment of similar fluorophenyl piperidines through crystallization demonstrates the critical role of stereochemistry in the synthesis process (Navratilova & Potáček, 2001). Moreover, efficient and stereoselective synthesis routes for fluorophenyl piperidines highlight the synthesis challenges and the innovative approaches used to overcome them (Somaiah et al., 2011).

Molecular Structure Analysis

The molecular structure of fluorophenyl piperidines is characterized by the presence of fluorine atoms, which significantly influence the compound's physical and chemical properties. Enantiomeric analysis of such compounds by NMR spectroscopy provides detailed insights into their molecular structure and the impact of fluorine substitution on chemical shifts and enantiomeric purity (Navratilova, 2001).

Chemical Reactions and Properties

The chemical reactions involving fluorophenyl piperidines are influenced by their unique structure, facilitating various interactions and transformations. Studies on similar compounds reveal their reactivity patterns, including their participation in creating complex molecular architectures and their potential as intermediates in synthesizing pharmacologically active molecules (Butler et al., 1998).

Physical Properties Analysis

The physical properties of fluorophenyl piperidines, such as solubility, melting point, and crystal structure, are critical for their application in various fields. Crystallographic studies provide essential insights into the compound's solid-state structure, which is pivotal for understanding its physicochemical behavior and interactions (Gündoğdu et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are fundamental aspects of fluorophenyl piperidines. Research focusing on their synthesis, characterization, and application reveals valuable information about their chemical behavior, offering a basis for developing new materials and pharmaceutical agents (Verniest et al., 2010).